Concise solid-phase synthesis of inverse poly(amidoamine) dendrons using AB2 building blocks†‡
Chemical Communications Pub Date: 2013-04-04 DOI: 10.1039/C3CC40661J
Abstract
A concise solid-phase synthesis of inverse poly(amidoamine) dendrons was developed. Upon introduction of AB2-type monomers, each dendron generation was constructed via one reaction. G2 to G5 dendrons were constructed in a
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